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Compound of Interest

Compound Name: 3-Acetamidobenzoic acid

Cat. No.: B1265492 Get Quote

An In-depth Technical Guide to 3-Acetamidobenzoic Acid: Safety Data and Handling

Protocols

This guide provides comprehensive safety and handling information for 3-Acetamidobenzoic
acid (CAS No: 587-48-4), intended for researchers, scientists, and professionals in drug

development. The following sections detail the compound's properties, hazards, and the

necessary precautions for its safe use in a laboratory setting.

Chemical Identification and Properties
3-Acetamidobenzoic acid, with the molecular formula C9H9NO3, is also known as 3-

acetylaminobenzoic acid.[1] It is a derivative of benzoic acid and is commonly used as an

intermediate in organic synthesis.[2][3]

Table 1: Physical and Chemical Properties of 3-Acetamidobenzoic Acid
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Property Value Source

Molecular Weight 179.17 g/mol [4]

CAS Number 587-48-4 [4]

Appearance
White to off-white or light

yellow powder/crystal
[3][5]

Physical State Solid [5]

Melting Point 245.0 to 251.0 °C [3]

Purity >99.0% [3]

Synonyms
3-Acetylaminobenzoic Acid, m-

Acetamidobenzoic acid
[1][6]

Hazard Identification and GHS Classification
According to the Globally Harmonized System (GHS), 3-Acetamidobenzoic acid is classified

as an irritant. The primary hazards are associated with skin, eye, and respiratory irritation.[1][4]

Table 2: GHS Hazard Statements for 3-Acetamidobenzoic Acid

Code Hazard Statement Classification

H315 Causes skin irritation Skin Irritation, Category 2

H319 Causes serious eye irritation Eye Irritation, Category 2

H335 May cause respiratory irritation
Specific target organ toxicity —

single exposure, Category 3

Source:[1][4]

The signal word associated with these hazards is "Warning".[4]

Safe Handling and Storage Protocols
Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.
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Handling
Personnel should always wear appropriate personal protective equipment (PPE) when

handling this compound.[5] Handling should occur in a well-ventilated area, preferably within a

chemical fume hood, to keep airborne levels low.[5] Avoid the formation of dust.[5] Users

should wash hands thoroughly after handling and before eating, drinking, or smoking.[5]

Contaminated clothing should be removed and washed before reuse.[1]

Storage
Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]

Keep it away from incompatible materials, such as strong oxidizing agents.[5][7]
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Preparation

Handling

Post-Handling

Review SDS

Don Personal Protective Equipment (PPE)

Ensure Proper Ventilation (Fume Hood)

Weigh Compound Carefully
(Avoid Dust Formation)

Perform Experimental Work

Clean Work Area & Equipment

Dispose of Waste in
Sealed, Labeled Containers

Remove PPE & Wash Hands
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Exposure Route

Immediate Action

Accidental Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air.
Provide artificial respiration if needed.

Wash with plenty of soap & water.
Remove contaminated clothing.

if irritation persists

Rinse with water for 15+ minutes.
Remove contact lenses.

Do NOT induce vomiting.
Drink plenty of water.

Seek Immediate Medical Attention

if irritation persists

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet-sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.chemeo.com/cid/98-872-6/Benzoic-acid-3-acetylamino
https://www.chemeo.com/cid/98-872-6/Benzoic-acid-3-acetylamino
https://www.fishersci.com/store/msds?partNumber=AC155850250&productDescription=3-AMINOBENZOIC+ACID+99%2B+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1265492#3-acetamidobenzoic-acid-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b1265492#3-acetamidobenzoic-acid-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b1265492#3-acetamidobenzoic-acid-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b1265492#3-acetamidobenzoic-acid-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265492?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

